Cas no 941867-18-1 (N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine)

N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine is a fluorinated benzothiazole derivative with potential applications in medicinal chemistry and material science. The incorporation of fluorine atoms at the 4 and 6 positions enhances its electronic properties, making it a valuable intermediate for designing bioactive molecules or functional materials. The benzylamine moiety provides a reactive site for further derivatization, enabling tailored modifications for specific applications. Its structural features suggest utility in the development of pharmaceuticals, agrochemicals, or optoelectronic materials. The compound's stability and synthetic versatility make it a promising candidate for research in heterocyclic chemistry and drug discovery.
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine structure
941867-18-1 structure
Product Name:N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
CAS No:941867-18-1
MF:C14H10F2N2S
MW:276.304408550262
MDL:MFCD09743203
CID:4660403
PubChem ID:42281695
Update Time:2025-05-23

N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
    • MDL: MFCD09743203
    • Inchi: 1S/C14H10F2N2S/c15-10-6-11(16)13-12(7-10)19-14(18-13)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
    • InChI Key: QCHPDFCUVUDKNI-UHFFFAOYSA-N
    • SMILES: S1C2=CC(F)=CC(F)=C2N=C1NCC1=CC=CC=C1

N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N301181-100mg
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1
100mg
$ 95.00 2022-06-03
TRC
N301181-500mg
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1
500mg
$ 340.00 2022-06-03
TRC
N301181-1g
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1
1g
$ 525.00 2022-06-03
Chemenu
CM542491-100mg
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 97%
100mg
$*** 2023-05-29
Chemenu
CM542491-250mg
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 97%
250mg
$*** 2023-05-29
Chemenu
CM542491-1g
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 97%
1g
$*** 2023-05-29
AN HUI ZE SHENG Technology Co., Ltd.
CB2146-0347-250mg
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 95%+
250mg
¥2067.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
CB2146-0347-500mg
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 95%+
500mg
¥3049.00 2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00799847-1g
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 95%
1g
¥5281.0 2024-04-17
Life Chemicals
F2146-0347-0.25g
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
941867-18-1 95%
0.25g
$207.0 2023-09-06

Additional information on N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine

Recent Advances in the Study of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine (CAS: 941867-18-1)

N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine (CAS: 941867-18-1) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring, along with the N-benzyl substitution, enhances its pharmacological profile by improving metabolic stability and bioavailability.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine. One notable finding is its inhibitory effect on specific kinase enzymes involved in signal transduction pathways associated with cancer progression. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, including those implicated in tumor growth and metastasis. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine has shown promise as an antimicrobial agent. Recent research has revealed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes makes it a candidate for further development as an antibacterial agent.

The synthesis and structural optimization of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine have also been areas of active investigation. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling further pharmacological evaluation. Structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity while minimizing off-target effects. These advancements are critical for the rational design of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed through comprehensive preclinical studies. Ongoing research aims to optimize these parameters to facilitate the compound's progression into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine (CAS: 941867-18-1) represents a promising scaffold for drug discovery, with demonstrated potential in oncology and infectious disease treatment. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be crucial for unlocking its full therapeutic potential. The insights gained from these studies may also inform the development of related benzothiazole derivatives, further expanding the repertoire of bioactive molecules in medicinal chemistry.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk